Cas no 101513-68-2 (Benzoyl fluoride,2,3,4,5-tetrafluoro-)

• Product Name: Benzoyl fluoride,2,3,4,5-tetrafluoro-
• CAS No: 101513-68-2
• MF: C₇HF₅O
• MW: 196.074259519577
• CID: 124673
• PubChem ID: 10198060
• Update Time: 2025-04-18

Benzoyl fluoride,2,3,4,5-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,2,3,4,5-tetrafluoro-
• 2,3,4,5-tetrafluorobenzoyl fluoride
• Benzoyl fluoride, 2,3,4,5-tetrafluoro- (9CI)
• Benzoyl fluoride, 2,3,4,5-tetrafluoro-
• ZYEWNAMVVRPNJX-UHFFFAOYSA-N
• 101513-68-2
• DTXSID40436642
• SCHEMBL4851418
• DB-275026

• Inchi： 1S/C7HF5O/c8-3-1-2(7(12)13)4(9)6(11)5(3)10/h1H
• InChI Key： ZYEWNAMVVRPNJX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(=O)F)F)F)F

Computed Properties

• Exact Mass: 195.99473
• Monoisotopic Mass: 195.99475546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.35270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives